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For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of DASPEI (2-(4-

(Dimethylamino)styryl)-N-ethylpyridinium iodide), a cationic styryl dye renowned for its utility in

vital mitochondrial staining. This document delves into the historical context of its discovery, its

detailed photophysical and chemical properties, and its mechanism of action. Furthermore, it

presents detailed experimental protocols for its application in assessing mitochondrial

membrane potential and includes diagrammatic representations of key pathways and

workflows to facilitate a deeper understanding for researchers and drug development

professionals.

Discovery and History
While the precise first synthesis of DASPEI is not prominently documented in readily available

literature, it belongs to the class of styryl dyes, which have been a subject of scientific interest

for their unique photophysical properties. Styryl dyes, characterized by a donor-pi-acceptor

structure, have been explored for various applications, including as fluorescent probes for

biological systems. The development of DASPEI as a mitochondrial stain likely emerged from

research into cationic, lipophilic dyes that can accumulate in mitochondria driven by the

negative mitochondrial membrane potential. Its use in biological research for visualizing

mitochondria and assessing their function has been established in numerous publications.
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Physicochemical Properties
DASPEI is a red solid with the chemical formula C₁₇H₂₁IN₂ and a molecular weight of 380.27

g/mol . Its structure consists of a dimethylamino-substituted styryl group attached to an N-

ethylpyridinium iodide, rendering it a cationic molecule.

Property Value Source

Chemical Formula C₁₇H₂₁IN₂ [1]

Molecular Weight 380.27 g/mol [1]

CAS Number 3785-01-1 [1]

Appearance Red solid [2]

Solubility
Soluble in DMSO and

methanol
[2][3]

Melting Point 267 °C (decomposes) [2]

Photophysical Characteristics
DASPEI is characterized by a significant Stokes shift, which is the difference between the

absorption and emission maxima. This property is advantageous for fluorescence microscopy

as it minimizes self-absorption and improves signal-to-noise ratio. There are some

discrepancies in the reported excitation and emission maxima in the literature, which may be

attributed to the solvent environment and the instrumentation used.
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Parameter Value Solvent/Condition Source

Absorption Maximum

(λabs)
457-463 nm Methanol [2]

461 nm Methanol [1]

Emission Maximum

(λem)
589 nm Methanol [1]

Molar Extinction

Coefficient (ε)

36,000-41,000

M⁻¹cm⁻¹

Methanol (at 457-463

nm)
[2]

Quantum Yield (Φf) Not explicitly reported -

Stokes Shift > 70 nm [4]

Mechanism of Mitochondrial Accumulation
The accumulation of DASPEI within mitochondria is a direct consequence of the mitochondrial

membrane potential (ΔΨm). The interior of a healthy mitochondrion is negatively charged

relative to the cytoplasm. As a cationic molecule, DASPEI is electrophoretically driven across

the inner mitochondrial membrane into the mitochondrial matrix. This process is dependent on

the integrity and magnitude of the mitochondrial membrane potential.
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Figure 1: DASPEI uptake and mitochondrial accumulation pathway.

Experimental Protocols
Synthesis of DASPEI
While a specific, detailed synthesis protocol for DASPEI is not readily available in peer-

reviewed literature, a general method for synthesizing similar styryl dyes involves the

condensation of an active methyl-containing heterocyclic quaternary salt with an aromatic

aldehyde in the presence of a basic catalyst. For DASPEI, this would involve the reaction of 2-

methyl-N-ethylpyridinium iodide with 4-(dimethylamino)benzaldehyde.
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Figure 2: General synthesis workflow for DASPEI.

Staining of Live Cells and Measurement of Mitochondrial
Membrane Potential
This protocol is adapted for staining live cells to visualize mitochondria and can be used for

qualitative and quantitative assessment of mitochondrial membrane potential.

Materials:

DASPEI stock solution (1-10 mM in DMSO)

Cell culture medium or a suitable buffer (e.g., HBSS)

Live cells cultured on a suitable imaging dish or plate

Fluorescence microscope with appropriate filter sets (e.g., excitation ~460 nm, emission

~590 nm)

(Optional) Mitochondrial membrane potential disruptor for control (e.g., CCCP)

Procedure:
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Prepare DASPEI working solution: Dilute the DASPEI stock solution in pre-warmed cell

culture medium or buffer to a final concentration of 1-10 µM. The optimal concentration may

vary depending on the cell type and experimental conditions and should be determined

empirically.

Cell Staining:

Remove the culture medium from the cells.

Wash the cells once with pre-warmed buffer.

Add the DASPEI working solution to the cells and incubate for 15-30 minutes at 37°C,

protected from light.

Washing:

Remove the staining solution.

Wash the cells two to three times with pre-warmed buffer to remove excess dye.

Imaging:

Add fresh pre-warmed buffer or medium to the cells.

Image the cells using a fluorescence microscope. Healthy cells with a high mitochondrial

membrane potential will exhibit bright mitochondrial staining.

(Optional) Control for Mitochondrial Membrane Potential:

Treat a parallel set of cells with a mitochondrial uncoupler like CCCP (e.g., 10 µM for 10-

15 minutes) before or during DASPEI staining. A significant reduction in fluorescence

intensity in the CCCP-treated cells confirms that the DASPEI staining is dependent on the

mitochondrial membrane potential.
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Figure 3: Experimental workflow for live-cell staining with DASPEI.

Applications in Research and Drug Development
DASPEI's primary application is in the study of mitochondrial function. Its fluorescence intensity

directly correlates with the mitochondrial membrane potential, making it a valuable tool for:

Assessing mitochondrial health: A decrease in DASPEI fluorescence can indicate

mitochondrial dysfunction.

Screening for drug toxicity: Many drugs can have off-target effects on mitochondria. DASPEI
can be used in high-throughput screening assays to identify compounds that disrupt the
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mitochondrial membrane potential.

Studying apoptosis: The dissipation of mitochondrial membrane potential is an early event in

apoptosis. DASPEI can be used to monitor this process.

Investigating diseases with mitochondrial involvement: Many neurodegenerative diseases,

metabolic disorders, and cancers are associated with mitochondrial dysfunction. DASPEI
can be used to study these pathologies in cell and animal models.

Conclusion
DASPEI is a versatile and widely used fluorescent dye for the vital staining of mitochondria. Its

membrane potential-dependent accumulation provides a reliable method for assessing

mitochondrial health and function. This guide has provided a comprehensive overview of its

properties, mechanism, and application, offering researchers and drug development

professionals a valuable resource for utilizing this powerful tool in their studies. Further

research to definitively establish its quantum yield and uncover its detailed discovery history

would be beneficial to the scientific community.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b149288#discovery-and-history-of-daspei-dye]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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